Cas no 29212-25-7 (5-tert-Butylthiophene-2-carboxylic Acid)
29212-25-7 structure
Product Name:5-tert-Butylthiophene-2-carboxylic Acid
CAS No:29212-25-7
MF:C9H12O2S
MW:184.255381584167
MDL:MFCD01566583
CID:1005239
PubChem ID:458349
Update Time:2025-04-20
5-tert-Butylthiophene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-TERT-BUTYL-THIOPHENE-2-CARBONYL CHLORIDE
- 5-tert-Butylthiophene-2-carboxylic acid
- 2-carboxy-5-tert-butylthiophene
- 5-(1,1-dimethylethyl)-2-thiophenecarboxylic acid
- 5-(tert-butyl)thiophene-2-carboxylic acid
- 5-tert-butyl-2-thiophenecarboxylic acid
- 5-tert-Butyl-thiophen-2-carbonsaeure
- CTK7I8337
- PubChem5446
- SBB023957
- SureCN335624
- SCHEMBL335624
- DTXSID30332503
- AB01328526-02
- 5-tert-Butyl-thiophene-2-carboxylic acid
- GEO-03234
- Z431535920
- 5-tert-Butyl-2-thiophenecarboxylic acid #
- 478022-18-3
- BDBM50467720
- EN300-109496
- MFCD01566583
- NCGC00335762-01
- 2-Thiophenecarboxylic acid, 5-(1,1-dimethylethyl)-
- AMY37739
- 2-Thiophenecarboxylic acid, 5-tert-butyl-
- CHEMBL4285304
- 5-TERT-BUTYL-THIOPHENE-2-CARBOXYLICACID
- AKOS000313577
- DA-36995
- 5-tert-Butyl-thiophene-2-carboxylic acid, AldrichCPR
- STK351004
- CS-0062487
- 29212-25-7
- A819813
- FS-1672
- 5-tert-Butylthiophene-2-carboxylic Acid
-
- MDL： MFCD01566583
- Inchi： 1S/C9H12O2S/c1-9(2,3)7-5-4-6(12-7)8(10)11/h4-5H,1-3H3,(H,10,11)
- InChI Key： BJDXNKJQTLSJPM-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC=C1C(C)(C)C
Computed Properties
- Exact Mass: 202.02203
- Monoisotopic Mass: 184.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- Density: 1.165±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 127-128 ºC
- Solubility: Very slightly soluble (0.13 g/l) (25 º C),
- PSA: 17.07
5-tert-Butylthiophene-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021769-250mg |
5-tert-Butyl-thiophene-2-carboxylic acid |
29212-25-7 | 95% | 250mg |
￡24.00 | 2022-03-01 | |
| Fluorochem | 021769-5g |
5-tert-Butyl-thiophene-2-carboxylic acid |
29212-25-7 | 95% | 5g |
￡160.00 | 2022-03-01 | |
| Fluorochem | 021769-10g |
5-tert-Butyl-thiophene-2-carboxylic acid |
29212-25-7 | 95% | 10g |
￡288.00 | 2022-03-01 | |
| Chemenu | CM296062-25g |
5-tert-Butyl-thiophene-2-carboxylic acid |
29212-25-7 | 95% | 25g |
$356 | 2023-01-19 | |
| Apollo Scientific | OR01670-1g |
5-(tert-Butyl)thiophene-2-carboxylic acid |
29212-25-7 | 1g |
£31.00 | 2025-02-19 | ||
| Apollo Scientific | OR01670-5g |
5-(tert-Butyl)thiophene-2-carboxylic acid |
29212-25-7 | 5g |
£93.00 | 2025-02-19 | ||
| Apollo Scientific | OR01670-25g |
5-(tert-Butyl)thiophene-2-carboxylic acid |
29212-25-7 | 25g |
￡370.00 | 2022-10-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T83810-1g |
5-tert-Butylthiophene-2-carboxylic acid |
29212-25-7 | 95% | 1g |
¥1788.0 | 2023-09-06 | |
| Chemenu | CM296062-25g |
5-tert-Butyl-thiophene-2-carboxylic acid |
29212-25-7 | 95% | 25g |
$356 | 2021-08-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B854866-1g |
5-tert-Butylthiophene-2-carboxylic acid |
29212-25-7 | 95% | 1g |
1,082.70 | 2021-05-17 |
5-tert-Butylthiophene-2-carboxylic Acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
29212-25-7 (5-tert-Butylthiophene-2-carboxylic Acid) Related Products
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